![molecular formula C13H11FN2O2 B6628754 N-(4-fluorophenyl)-1-methyl-2-oxopyridine-4-carboxamide](/img/structure/B6628754.png)
N-(4-fluorophenyl)-1-methyl-2-oxopyridine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-1-methyl-2-oxopyridine-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as FMePyO and has been found to exhibit several biochemical and physiological effects that make it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of FMePyO is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells and viruses. FMePyO has also been found to inhibit the activity of certain proteins that are involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
FMePyO has been found to exhibit several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and viruses. In addition, this compound has been found to induce apoptosis in cancer cells and inhibit the growth of tumors. FMePyO has also been found to have anti-inflammatory properties and can reduce the production of inflammatory cytokines.
Advantages and Limitations for Lab Experiments
FMePyO has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. In addition, this compound has been found to exhibit potent antitumor and antiviral properties, making it a promising candidate for further investigation. However, the limitations of FMePyO include its limited solubility in water and its potential toxicity at higher concentrations.
Future Directions
There are several future directions for the investigation of FMePyO. One potential area of research is the development of FMePyO-based drugs for the treatment of cancer and viral infections. Another potential direction is the investigation of the mechanism of action of FMePyO and the identification of its molecular targets. In addition, further studies are needed to evaluate the safety and toxicity of this compound in vivo. Overall, FMePyO has significant potential for further investigation and development as a therapeutic agent.
Synthesis Methods
The synthesis of FMePyO involves the reaction of 4-fluorobenzoyl chloride with 2-methylpyridine-4-carboxamide in the presence of a base. The resulting compound is then purified using various chromatographic techniques to obtain the final product.
Scientific Research Applications
FMePyO has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, antiviral, and antibacterial properties. Several studies have also shown that FMePyO can inhibit the growth of cancer cells and induce apoptosis. In addition, this compound has been found to have potential in the treatment of viral infections such as HIV and hepatitis C.
Properties
IUPAC Name |
N-(4-fluorophenyl)-1-methyl-2-oxopyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FN2O2/c1-16-7-6-9(8-12(16)17)13(18)15-11-4-2-10(14)3-5-11/h2-8H,1H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNFFBRSIRKHPCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=CC1=O)C(=O)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.